Cas no 2293096-82-7 (4-Acetamido-2-methyloxane-2-carboxylic acid)

• Product Name: 4-Acetamido-2-methyloxane-2-carboxylic acid
• CAS No: 2293096-82-7
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6170648
• PubChem ID: 165912925
• Update Time: 2025-11-01

4-Acetamido-2-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-2-methyloxane-2-carboxylic acid
• 2293096-82-7
• EN300-5957606
• 4-Acetamido-2-methyloxane-2-carboxylic acid

• Inchi： 1S/C9H15NO4/c1-6(11)10-7-3-4-14-9(2,5-7)8(12)13/h7H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： UZYOIZCDSAEVKX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)O)C)NC(C)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Acetamido-2-methyloxane-2-carboxylic acid

4-Acetamido-2-methyloxane-2-carboxylic Acid (CAS No. 2293096-82-7): A Comprehensive Overview

4-Acetamido-2-methyloxane-2-carboxylic acid (CAS No. 2293096-82-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-Acetamido-2-methyloxane-2-carboxylic acid is composed of a cyclic oxane ring with an acetamido group and a carboxylic acid moiety. The acetamido group, which is a common functional group in many biologically active molecules, contributes to the compound's ability to interact with biological targets. The carboxylic acid moiety, on the other hand, provides the compound with additional reactivity and solubility properties, making it suitable for various pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of 4-Acetamido-2-methyloxane-2-carboxylic acid. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity. One notable method involves the reaction of 2-methyloxane-2-carboxylic acid with acetyl chloride in the presence of a base, followed by hydrolysis to form the acetamido derivative. This synthetic approach not only simplifies the production process but also ensures the consistency and quality of the final product.

In terms of its biological activity, 4-Acetamido-2-methyloxane-2-carboxylic acid has been evaluated for its potential as an inhibitor of specific enzymes involved in various disease pathways. Preliminary studies have shown that this compound exhibits selective inhibition of certain proteases and kinases, which are key targets in the treatment of cancer and inflammatory diseases. The mechanism of action involves the binding of the acetamido group to the active site of these enzymes, thereby disrupting their catalytic activity.

Clinical trials are currently underway to assess the safety and efficacy of 4-Acetamido-2-methyloxane-2-carboxylic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 4-Acetamido-2-methyloxane-2-carboxylic acid has also been explored for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. For instance, researchers have utilized this compound to synthesize novel derivatives with enhanced potency and selectivity against specific targets.

The environmental impact of 4-Acetamido-2-methyloxane-2-carboxylic acid has also been a subject of investigation. Studies have shown that this compound is biodegradable and does not pose significant environmental risks when used responsibly. This characteristic is particularly important for ensuring sustainable practices in pharmaceutical manufacturing.

In conclusion, 4-Acetamido-2-methyloxane-2-carboxylic acid (CAS No. 2293096-82-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activity and environmental compatibility, makes it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.